Cas no 899925-95-2 ()

• CAS No: 899925-95-2
• MF: C₁₅H₁₈N₂S
• MW: 258.381822109222
• CID: 6773196
• PubChem ID: 22428537
• Update Time: 2024-03-04

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C15H18N2S/c1-11-7-9-15(10-8-11)16-13(14(18)17-15)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3,(H,17,18)
• InChI Key： GPOAOMHSWNXKRT-UHFFFAOYSA-N
• SMILES： S=C1C(C2C=CC=CC=2)=NC2(CCC(C)CC2)N1

Computed Properties

• Exact Mass: 258.11906976g/mol
• Monoisotopic Mass: 258.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives